Cas no 370585-14-1 (Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo-)

Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- structure

370585-14-1 structure

Product Name:Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo-

CAS No:370585-14-1

MF:C₈H₁₂N₄O₄

MW:228.205281257629

CID:308654

PubChem ID:647796

Update Time:2025-04-19

Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

- Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo-
- 4-(2,5-dioxo-3,3a,6,6a-tetrahydro-1H-imidazo[4,5-d]imidazol-4-yl)butanoic acid
- 4-(2,5-Dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-butyric acid
- CHEMBL1713848
- 4-(2,5-Dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)butyric acid
- HMS2180P21
- 4-(2,5-dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)butanoic acid
- Opera_ID_1944
- AKOS022086757
- BAS 03376614
- A823514
- SMR000012280
- CS-0332553
- Oprea1_862271
- AKOS000300378
- 4-(2,5-dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)butanoicacid
- 370585-14-1
- DTXSID00349446
- Oprea1_040937
- MLS000070162
- FT-0644521
- MDL： MFCD03006331
- Inchi： 1S/C8H12N4O4/c13-4(14)2-1-3-12-6-5(10-8(12)16)9-7(15)11-6/h5-6H,1-3H2,(H,10,16)(H,13,14)(H2,9,11,15)
- InChI Key： HSVUDFVAYXDLST-UHFFFAOYSA-N
- SMILES： O=C1NC2C(NC(N2)=O)N1CCCC(=O)O

Computed Properties

Exact Mass: 228.08600
Monoisotopic Mass: 227.07803
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 339
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 114
XLogP3: -1.6

Experimental Properties

Boiling Point: 795.9°Cat760mmHg
Flash Point: 435.1°C
PSA: 110.77000
LogP: -0.23430

Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM378496-1g	4-{2,5-dioxo-octahydro-[1,3]diazolo[4,5-d]imidazol-1-yl}butanoic acid	370585-14-1	95%+	1g	$***	2023-05-30
Ambeed	A847821-1g	4-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)butanoic acid	370585-14-1	95+%	1g	$294.0	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1403223-1g	4-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)butanoic acid	370585-14-1	95+%	1g	￥2427.00	2024-05-16

Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- Related Literature

1. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
2. Exciton manipulation in rippled transition metal dichalcogenides†

Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
3. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
4. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

Related Categories

370585-14-1 (Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo-) Related Products

Recommended suppliers

Shandong Jing Kun Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing Jubai Biopharm

Gold Member

Audited Supplier

CN Supplier

Bulk

Cas no 370585-14-1 (Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo-)

Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- Security Information

Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- Pricemore >>

Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo- Related Literature

Related Categories

370585-14-1 (Imidazo[4,5-d]imidazole-1(2H)-butanoicacid, hexahydro-2,5-dioxo-) Related Products